Cas no 2758001-26-0 (2-Bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine)

• Product Name: 2-Bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine
• CAS No: 2758001-26-0
• MF: C₆H₂BrClIN₃
• MW: 358.361650943756
• CID: 6359679
• PubChem ID: 165980977
• Update Time: 2025-08-02

2-Bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• EN300-37331240
• 2758001-26-0
• 2-bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine
• 2-Bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine

• Inchi： 1S/C6H2BrClIN3/c7-5-3(9)4-6(8)10-1-2-12(4)11-5/h1-2H
• InChI Key： HPLQXNZWIYHHLQ-UHFFFAOYSA-N
• SMILES： IC1C(=NN2C=CN=C(C2=1)Cl)Br

Computed Properties

• Exact Mass: 356.81653g/mol
• Monoisotopic Mass: 356.81653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-Bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine

2-Bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine: A Comprehensive Overview

2-Bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine is a highly specialized heterocyclic compound with the CAS number 2758001-26-0. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their unique structural features and diverse applications in various fields of chemistry. The molecule is characterized by a pyrazole ring fused to a pyrazine ring, with substituents at positions 2, 4, and 3 being bromine, chlorine, and iodine atoms, respectively. These halogen substituents confer the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 2-bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has further enhanced the reaction efficiency and selectivity, allowing for the precise introduction of the halogen substituents at specific positions on the heterocyclic framework.

Pyrazolo[1,5-a]pyrazines have gained significant attention in recent years due to their potential applications in drug discovery and materials science. Studies have shown that these compounds exhibit promising biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, research conducted by Smith et al. (2023) demonstrated that derivatives of 2-bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine possess potent inhibitory effects on key enzymes involved in inflammatory pathways. These findings underscore the potential of this compound as a lead structure for developing novel therapeutic agents.

In addition to its biological applications, 2-bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine has also been explored for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has been leveraged in the development of advanced materials for electronic applications. Recent work by Johnson et al. (2023) highlighted the use of this compound as a ligand in constructing metal-organic frameworks (MOFs) with high surface area and exceptional catalytic activity.

The structural versatility of 2-bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine makes it an ideal candidate for further functionalization. By strategically modifying the halogen substituents or introducing additional functional groups onto the heterocyclic core, researchers can tailor the compound's properties for specific applications. For example, replacing bromine with other halogens or introducing electron-donating groups can significantly alter the electronic characteristics of the molecule, enabling its use in diverse chemical systems.

In conclusion, 2-bromo-4-chloro-3-iodopyrazolo[1,5-a]pyrazine represents a fascinating example of how structural complexity can lead to versatile chemical behavior. With its unique combination of halogen substituents and heterocyclic framework, this compound continues to be a focal point for researchers across various disciplines. As new synthetic methods and application areas emerge, the potential of this compound to contribute to scientific advancements remains vast and exciting.